Cas no 86878-60-6 (2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-)
86878-60-6 structure
Product Name:2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
CAS No:86878-60-6
MF:C17H24N2O2S3
MW:384.579660415649
CID:1857025
PubChem ID:20484694
Update Time:2025-04-21
2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)-
- N-tert-butyl-N-cyclohexylsulfanyl-1,3-benzothiazole-2-sulfonamide
- N-tert-Butyl-N-(cyclohexylsulfanyl)-1,3-benzothiazole-2-sulfonamide
- 86878-60-6
- SCHEMBL11188324
- DTXSID90607926
-
- Inchi: 1S/C17H24N2O2S3/c1-17(2,3)19(23-13-9-5-4-6-10-13)24(20,21)16-18-14-11-7-8-12-15(14)22-16/h7-8,11-13H,4-6,9-10H2,1-3H3
- InChI Key: SMLSRFAOJGNPOB-UHFFFAOYSA-N
- SMILES: S(C1CCCCC1)N(C(C)(C)C)S(C1=NC2C=CC=CC=2S1)(=O)=O
Computed Properties
- Exact Mass: 384.09999153Da
- Monoisotopic Mass: 384.09999153Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 112Ų
2-Benzothiazolesulfonamide, N-(cyclohexylthio)-N-(1,1-dimethylethyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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